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Compound of Interest

Compound Name: Flunixin Meglumine

Cat. No.: B1672894

Introduction

Flunixin meglumine, a non-steroidal anti-inflammatory drug (NSAID), is utilized in veterinary
medicine to alleviate inflammation and pyrexia in cattle.[1] Its presence in milk is regulated to
ensure consumer safety, with maximum residue limits (MRLS) established by various regulatory
bodies.[2] Accurate and reliable analytical methods are crucial for monitoring flunixin and its
primary metabolite, 5-hydroxyflunixin, in milk.[3][4] Effective sample preparation is a critical
prerequisite for achieving sensitive and accurate quantification of these residues.

This document provides detailed application notes and protocols for two common and effective
sample preparation techniques for the analysis of flunixin meglumine and its metabolite in
milk: Solid-Phase Extraction (SPE) and a modified QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method. These protocols are intended for researchers, scientists, and drug
development professionals involved in veterinary drug residue analysis.

Data Presentation: Performance of Sample
Preparation Techniques

The following table summarizes the quantitative performance data for the described sample
preparation methods, allowing for a direct comparison of their efficacy.
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Experimental Protocols
Modified QUEChERS Protocol

This protocol is based on a comparative study of two QUEChERS-based methods for the

determination of flunixin and 5-hydroxyflunixin in milk.[2] Method 2 is presented here as it

demonstrated a lower limit of detection.

Materials:

o Milk sample

e 50 mL centrifuge tubes
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e 15 mL centrifuge tubes

o EDTA solution

o Acetonitrile (ACN) with 0.1% formic acid

» Dichloromethane

o C18 sorbent

o Centrifuge capable of 4,500 x g and cooling to 4°C

e Mechanical shaker

Procedure:

o Sample Preparation: Weigh 2 g of milk sample into a 50 mL centrifuge tube.
e Chelation: Add 100 pL of EDTA solution to the milk sample.
e |nitial Shaking: Shake the mixture for 3 minutes.

o Extraction Solvent Addition: Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5
mL of dichloromethane.

o Extraction: Shake the mixture vigorously for 15 minutes.
 First Centrifugation: Centrifuge the tube at 4,500 x g for 10 minutes at 4°C.

e Supernatant Transfer: Decant the supernatant into a 15 mL centrifuge tube containing 150
mg of C18 sorbent.

e Dispersive SPE Cleanup: Shake the mixture for 10 minutes.
e Second Centrifugation: Centrifuge at 4,500 x g for 10 minutes at 4°C.

o Final Extract: The resulting supernatant is ready for analysis by LC-MS/MS.
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Solid-Phase Extraction (SPE) Protocol

This protocol is adapted from a method used for the quantification of flunixin and 5-

hydroxyflunixin in plasma and milk.[5]

Materials:

Milk sample

0.5% citric acid in acetonitrile

Solid-Phase Extraction (SPE) cartridges (specific type not detailed in the source, but C18 is
common for this application)

Sonicator

Centrifuge capable of 3,500 x g

Procedure:

Sample Preparation: Thaw the frozen milk sample.

Protein Precipitation & Extraction: Combine 0.3 mL of milk with 0.9 mL of 0.5% citric acid in
acetonitrile.

Sonication: Mix the sample in a sonicator for 5 minutes to ensure thorough extraction and
protein precipitation.

Centrifugation: Centrifuge the sample for 10 minutes at 3,500 x g.
SPE Loading: Load the resulting supernatant onto a pre-conditioned SPE cartridge.

Washing (General Step): Wash the cartridge with a weak solvent to remove interferences
(specific wash solvent not detailed in the source).

Elution (General Step): Elute the analytes of interest with a stronger solvent (specific elution
solvent not detailed in the source).
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o Evaporation and Reconstitution (General Step): Evaporate the eluate to dryness and
reconstitute in a suitable solvent for LC-MS/MS analysis.

Visualizations
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Caption: Workflow of the modified QUEChERS protocol for flunixin analysis in milk.
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Protein Precipitation & Extraction
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Caption: General workflow of the Solid-Phase Extraction (SPE) protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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